molecular formula C14H21N3O4 B8528538 1-Methyl-4-(2-{[3-(methyloxy)-4-nitrophenyl]oxy}ethyl)piperazine

1-Methyl-4-(2-{[3-(methyloxy)-4-nitrophenyl]oxy}ethyl)piperazine

Cat. No. B8528538
M. Wt: 295.33 g/mol
InChI Key: XVQAEAKYIHTFRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-4-(2-{[3-(methyloxy)-4-nitrophenyl]oxy}ethyl)piperazine is a useful research compound. Its molecular formula is C14H21N3O4 and its molecular weight is 295.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Methyl-4-(2-{[3-(methyloxy)-4-nitrophenyl]oxy}ethyl)piperazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Methyl-4-(2-{[3-(methyloxy)-4-nitrophenyl]oxy}ethyl)piperazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Methyl-4-(2-{[3-(methyloxy)-4-nitrophenyl]oxy}ethyl)piperazine

Molecular Formula

C14H21N3O4

Molecular Weight

295.33 g/mol

IUPAC Name

1-[2-(3-methoxy-4-nitrophenoxy)ethyl]-4-methylpiperazine

InChI

InChI=1S/C14H21N3O4/c1-15-5-7-16(8-6-15)9-10-21-12-3-4-13(17(18)19)14(11-12)20-2/h3-4,11H,5-10H2,1-2H3

InChI Key

XVQAEAKYIHTFRK-UHFFFAOYSA-N

Canonical SMILES

CN1CCN(CC1)CCOC2=CC(=C(C=C2)[N+](=O)[O-])OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

To a solution of 4-fluoro-2-(methyloxy)-1-nitrobenzene (1 g, 5.8 mmol) in 20 mL of anhydrous DMF was added 2-(4-methyl-1-piperazinyl)ethanol (1.09 g, 7.6 mmol). Sodium hydride (60%) (467 mg, 11.68 mmol) was added portionwise. The reaction was stirred at rt for 30 min at which time the reaction was diluted with ethyl acetate and washed with water and a saturated sodium chloride solution. Solvents were removed under reduced pressure to give 1.7 g of crude 1-methyl-4-(2-{[3-(methyloxy)-4-nitrophenyl]oxy}ethyl)piperazine as a yellow solid. ESIMS (M+H)+=296.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.09 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
467 mg
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.